Cas no 2344685-69-2 (5-Azaspiro[3.4]octane-7-carboxylic acid;hydrochloride)

• Product Name: 5-Azaspiro[3.4]octane-7-carboxylic acid;hydrochloride
• CAS No: 2344685-69-2
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 5412975
• PubChem ID: 139017475
• Update Time: 2025-06-10

5-Azaspiro[3.4]octane-7-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6763880
• 5-Azaspiro[3.4]octane-7-carboxylic acid;hydrochloride
• Z3628609332
• 5-AZASPIRO[3.4]OCTANE-7-CARBOXYLIC ACID HCL
• 5-azaspiro[3.4]octane-7-carboxylic acid hydrochloride
• AT27815
• 2344685-69-2

• Inchi： 1S/C8H13NO2.ClH/c10-7(11)6-4-8(9-5-6)2-1-3-8;/h6,9H,1-5H2,(H,10,11);1H
• InChI Key： KGHSMUHERWLUBA-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CNC2(C1)CCC2)=O

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 5-Azaspiro[3.4]octane-7-carboxylic acid;hydrochloride

5-Azaspiro[3.4]octane-7-carboxylic acid; Hydrochloride: A Comprehensive Overview

5-Azaspiro[3.4]octane-7-carboxylic acid; hydrochloride is a unique chemical compound with the CAS number 2344685-69-2. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, a nitrogen atom. The spiro structure in 5-Azaspiro[3.4]octane-7-carboxylic acid provides it with distinctive chemical and physical properties, making it an interesting subject for both academic and industrial research.

The molecular structure of 5-Azaspiro[3.4]octane-7-carboxylic acid; hydrochloride consists of a seven-membered ring fused to a three-membered ring, with a carboxylic acid group attached at the 7-position. The presence of the nitrogen atom in the spiro position introduces additional complexity to the molecule, influencing its reactivity and biological activity. Recent studies have highlighted the potential of such spiro compounds in drug design, particularly in targeting specific enzymes and receptors.

One of the key areas of research involving 5-Azaspiro[3.4]octane-7-carboxylic acid; hydrochloride is its synthesis and structural characterization. Scientists have developed various methods to synthesize this compound, including ring-closing metathesis and other advanced organic synthesis techniques. These methods have been optimized to improve yield and purity, making the compound more accessible for further studies.

Another important aspect of this compound is its pharmacological activity. Research has shown that 5-Azaspiro[3.4]octane-7-carboxylic acid; hydrochloride exhibits significant inhibitory effects on certain enzymes, such as kinases and proteases, which are implicated in various diseases including cancer and neurodegenerative disorders. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated that this compound can effectively inhibit the activity of a specific kinase involved in tumor growth.

In addition to its enzymatic activity, 5-Azaspiro[3.4]octane-7-carboxylic acid; hydrochloride has also been explored for its potential as a building block in drug discovery. Its spiro structure provides a unique scaffold for further functionalization, allowing researchers to modify the molecule to enhance its bioavailability or target specificity. This has led to the development of several analogs that are currently under preclinical evaluation.

The application of 5-Azaspiro[3.4]octane-7-carboxylic acid; hydrochloride extends beyond pharmacology into materials science. Its rigid and versatile structure makes it an attractive candidate for use in polymer synthesis and nanotechnology applications. Researchers have investigated its ability to form self-assembled monolayers and other nanostructures, which could have implications in fields such as electronics and sensors.

Despite its promising potential, there are still challenges associated with the use of 5-Azaspiro[3.4]octane-7-carboxylic acid; hydrochloride in practical applications. One major concern is its stability under physiological conditions, which may limit its effectiveness as a therapeutic agent. Ongoing studies are focused on improving the compound's stability through chemical modifications while maintaining its desired pharmacological properties.

In conclusion, 5-Azaspiro[3.4]octane-7-carboxylic acid; hydrochloride (CAS No: 2344685-69-2) is a versatile compound with significant potential in both medical and industrial fields. Its unique spiro structure and functional groups provide ample opportunities for further research and development. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound is likely to play an increasingly important role in addressing complex scientific challenges.